Cas no 38943-76-9 (3-Dechloro-4-chloro Lamotrigine)

• Product Name: 3-Dechloro-4-chloro Lamotrigine
• CAS No: 38943-76-9
• MF: C₉H₇Cl₂N₅
• MW: 256.091378450394
• CID: 924064
• PubChem ID: 18347897
• Update Time: 2025-04-19

3-Dechloro-4-chloro Lamotrigine Chemical and Physical Properties

Names and Identifiers

• 3-Dechloro-4-chloro Lamotrigine
• 6-(2,4-Dichloro-phenyl)-[1,2,4]triazine-3,5-diamine
• 6-(2,4-dichlorophenyl)-1,2,4-triazine-3,5-diamine
• 1,2,4-Triazine-3,5-diamine,6-(2,4-dichlorophenyl)
• 3,5-diamino-6-(2,4-dichlorophenyl)-1,2,4-triazine
• 6-(2,4-dichloro-phenyl)-[1,2,4]triazine-3,5-diyldiamine
• 6-(2,4-Dichlor-phenyl)-[1,2,4]triazin-3,5-diyldiamin
• As-triazine,3,5-diamino-6-(2,4-dichlorophenyl)
• Lamotrigine specified impurity G [EP]
• 38943-76-9
• LAMOTRIGINE IMPURITY G [EP IMPURITY]
• As-triazine, 3,5-diamino-6-(2,4-dichlorophenyl)-
• Lamotrigine Impurity G
• UNII-54495O0IDA
• SCHEMBL3938440
• DTXSID30192240
• HHXRWOXSGOMXJV-UHFFFAOYSA-N
• DB-382845
• CS-0452007
• 54495O0IDA
• 1,2,4-Triazine-3,5-diamine, 6-(2,4-dichlorophenyl)-
• BCP33810
• 6-(2,4-Dichlorophenyl)-1,2,4-triazine-3,5-diamine; Lamotrigine Imp. G (EP); Lamotrigine Impurity G
• 3-Dechloro-4-chloro Lamotrigine;6-(2,4-Dichlorophenyl)-1,2,4-triazine-3,5-diamine
• Q27261160

• Inchi： 1S/C9H7Cl2N5/c10-4-1-2-5(6(11)3-4)7-8(12)14-9(13)16-15-7/h1-3H,(H4,12,13,14,16)
• InChI Key： HHXRWOXSGOMXJV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=C(N)N=C(N)N=N1)Cl

Computed Properties

• Exact Mass: 255.00800
• Monoisotopic Mass: 255.0078506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.572±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 230-232°C
• Boiling Point: 495.7±55.0 °C at 760 mmHg
• Flash Point: 253.6±31.5 °C
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 91.44000
• LogP: 2.52110
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Dechloro-4-chloro Lamotrigine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes